![molecular formula C8H13NO2S2 B1296681 Ethyl 2-isothiocyanato-4-(methylthio)butanoate CAS No. 58511-07-2](/img/structure/B1296681.png)
Ethyl 2-isothiocyanato-4-(methylthio)butanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-isothiocyanato-4-(methylthio)butanoate, also known as ethyl isothiocyanate (EIT), is a compound found in a wide variety of plants, including cabbage, Brussels sprouts, and horseradish. It is a volatile compound, meaning that it evaporates quickly, and it has a pungent, mustard-like odor. EIT is used in a variety of applications, including as a flavoring agent, a preservative, and an antimicrobial agent. It is also used in laboratory experiments to study the biochemical and physiological effects of the compound.
Scientific Research Applications
EIT has been used in a variety of scientific research applications, including as a model compound for studying the biochemical and physiological effects of isothiocyanates. It has also been used in studies of plant defense mechanisms and as a model compound for studying the effects of oxidative stress. Additionally, EIT has been used in studies of the effects of plant-derived compounds on the immune system, as well as in studies of the effects of plant-derived compounds on cancer cells.
Mechanism of Action
EIT has been shown to act as an inhibitor of enzymes involved in the metabolism of certain compounds, including certain amino acids and fatty acids. Additionally, EIT has been shown to act as an antioxidant, meaning that it can scavenge free radicals and reduce oxidative damage. Furthermore, EIT has been shown to inhibit the growth of certain bacteria and fungi, as well as to have anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects
EIT has been shown to have a variety of biochemical and physiological effects. In animal studies, EIT has been shown to have anti-inflammatory effects, as well as to reduce the risk of certain types of cancer. Additionally, EIT has been shown to have anti-inflammatory, anti-microbial, and antioxidant effects in cell culture studies.
Advantages and Limitations for Lab Experiments
The main advantage of using EIT in laboratory experiments is that it is relatively easy to synthesize and is relatively stable. Additionally, EIT has been shown to have a variety of biochemical and physiological effects, making it a useful tool for studying the effects of isothiocyanates. However, there are some limitations to using EIT in laboratory experiments. For example, EIT is volatile and has a pungent odor, which can make it difficult to use in certain experiments. Additionally, EIT is relatively toxic, and so it should be used with caution.
Future Directions
There are a variety of potential future directions for research on EIT. One potential direction is to further study the biochemical and physiological effects of EIT in animal models. Additionally, further research could be done on the effects of EIT on bacterial and fungal growth, as well as on the effects of EIT on the immune system. Furthermore, further research could be done on the effects of EIT on cancer cells, as well as on the potential use of EIT as an antimicrobial agent. Finally, further research could be done on the potential use of EIT as a preservative and flavoring agent.
Synthesis Methods
EIT can be synthesized using a variety of methods, including the Fischer esterification reaction. This reaction involves the reaction of an acid and an alcohol to form an ester. In the case of EIT, the acid used is Ethyl 2-isothiocyanato-4-(methylthio)butanoate isothiocyanate and the alcohol is 4-mEthyl 2-isothiocyanato-4-(methylthio)butanoatethiobutanol. The reaction is catalyzed by an acid catalyst, such as sulfuric acid, and proceeds in an aqueous medium. The reaction is typically carried out at room temperature, and the product is isolated by distillation.
properties
IUPAC Name |
ethyl 2-isothiocyanato-4-methylsulfanylbutanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO2S2/c1-3-11-8(10)7(9-6-12)4-5-13-2/h7H,3-5H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZIMADCJEIBHGU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CCSC)N=C=S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60309889 |
Source
|
Record name | Ethyl 2-isothiocyanato-4-(methylthio)butanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60309889 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
58511-07-2 |
Source
|
Record name | NSC218421 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=218421 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Ethyl 2-isothiocyanato-4-(methylthio)butanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60309889 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.